Cas no 2089277-52-9 (1-methyl-1H-pyrazole-3-carboximidamide hydrochloride)

• Product Name: 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride
• CAS No: 2089277-52-9
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 4636599
• Update Time: 2025-06-15

1-methyl-1H-pyrazole-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride
• 1-methylpyrazole-3-carboximidamide;hydrochloride
• Z2755724073

• Inchi： 1S/C5H8N4.ClH/c1-9-3-2-4(8-9)5(6)7;/h2-3H,1H3,(H3,6,7);1H
• InChI Key： NXUDUXBSRRNXIY-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=CC(C(=N)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 67.7

Additional information on 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride

Comprehensive Overview of 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride (CAS No. 2089277-52-9)

1-methyl-1H-pyrazole-3-carboximidamide hydrochloride (CAS No. 2089277-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole backbone and carboximidamide functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.

The molecular structure of 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride includes a methylated pyrazole ring, which enhances its stability and bioavailability. This attribute is particularly relevant in medicinal chemistry, where metabolic stability is a key consideration. The compound's hydrochloride salt form further improves its solubility, facilitating its use in aqueous-based formulations. Recent studies highlight its role in modulating enzyme activity, making it a candidate for targeted therapies in cancer and autoimmune disorders. These applications resonate with trending searches on "precision medicine" and "small molecule therapeutics," reflecting growing public interest in personalized healthcare solutions.

From a synthetic perspective, CAS No. 2089277-52-9 is often utilized in multistep organic synthesis due to its reactivity as a bis-nucleophile. Its versatility allows for modifications at both the pyrazole and carboximidamide moieties, enabling the creation of diverse derivative libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, a topic frequently searched in AI-driven drug discovery forums. Moreover, the compound's compatibility with green chemistry principles—such as reduced solvent usage—aligns with industry demands for sustainable practices, a hot topic in 2024 chemical innovation trends.

Analytical characterization of 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity (>98%), a critical parameter for regulatory compliance in pharmaceutical GMP environments. Discussions around "QC protocols for APIs" (Active Pharmaceutical Ingredients) often reference such compounds, underscoring their importance in ensuring drug safety and efficacy. Additionally, the compound's stability under ambient conditions makes it suitable for long-term storage, addressing common logistical challenges in global supply chains.

In agrochemical applications, derivatives of CAS No. 2089277-52-9 have shown promise as plant growth regulators and pesticide synergists. With rising interest in sustainable agriculture, researchers are investigating its potential to reduce chemical load while maintaining crop yields—a balance frequently queried in agritech search trends. The compound's mode of action involves interference with signal transduction pathways in pests, offering an alternative to traditional neurotoxins. This mechanism aligns with the EU's Farm to Fork strategy and similar global initiatives promoting eco-friendly pest control.

Market analysts note increasing demand for 1-methyl-1H-pyrazole-3-carboximidamide hydrochloride from contract research organizations (CROs) and academic labs. Procurement queries often include terms like "bulk suppliers" and "custom synthesis services," reflecting its niche but growing commercial relevance. Patent landscapes reveal its incorporation in several IP-protected formulations, particularly in combination therapies for metabolic diseases. As the compound enters clinical trial pipelines, its visibility in biopharma databases continues to rise.

Future research directions for 2089277-52-9 may explore its structure-activity relationships (SAR) through computational modeling, a method gaining traction in AI-augmented chemistry. Virtual screening could unlock novel applications in neglected tropical diseases—a topic with heightened visibility post-pandemic. Furthermore, its potential as a fluorescence probe in diagnostic assays aligns with innovations in point-of-care testing, another rapidly evolving sector. By maintaining a balance between fundamental science and applied research, this compound exemplifies the convergence of chemical ingenuity and translational medicine.